Cas no 1053659-64-5 (2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine)
2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam ine
- 2-[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]aMine
- ,2'
- SCHEMBL3011123
- 1092064-00-0
- 1053659-64-5
- MFCD11045442
- (11bS)-3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-ethanamine
- 2-[(11bR)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]amine
- 2-(3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethan-1-amine
- 2-[(11bR)-3,5-dihydro-4H-dinaphtho[2,1-c
- 2-(13-phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaen-13-yl)ethanamine
- 2-[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c
- 2-[(11bS)-3H-Binaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl]ethanamine, kanata purity
- CS-0032052
- 2-{13-PHOSPHAPENTACYCLO[13.8.0.0(2),(1)(1).0(3),?.0(1)?,(2)(3)]TRICOSA-1(15),2(11),3,5,7,9,16,18,20,22-DECAEN-13-YL}ETHANAMINE
- 1092064-06-6
- 2-[(11BR)-3H-BINAPHTHO[2,1-C:1',2'-E]PHOSPHEPIN-4(5H)-YL]ETHYLAMINE
- 2-[(11bS)-3H-Binaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl]ethylaMine, 97+%
- 2-[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]amine,min.97%
- 2-[(11bS)-3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]amine, min. 97%
- 2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine
-
- MDL: MFCD11045442
- Inchi: 1S/C24H22NP/c25-13-14-26-15-19-11-9-17-5-1-3-7-21(17)23(19)24-20(16-26)12-10-18-6-2-4-8-22(18)24/h1-12H,13-16,25H2
- InChI Key: PXDLCEFIOZLJLW-UHFFFAOYSA-N
- SMILES: P1(CCN)CC2C=CC3C=CC=CC=3C=2C2C3C=CC=CC=3C=CC=2C1
Computed Properties
- Exact Mass: 355.14900
- Monoisotopic Mass: 355.148986704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 26
- Rotatable Bond Count: 2
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Boiling Point: 600.2±54.0 °C at 760 mmHg
- Flash Point: 316.8±31.2 °C
- PSA: 39.61000
- LogP: 6.81450
- Sensitiveness: air sensitive
- Vapor Pressure: 0.0±1.7 mmHg at 25°C
2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601511-250mg |
2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine |
1053659-64-5 | 97% | 250mg |
¥1200.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601511-1g |
2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine |
1053659-64-5 | 97% | 1g |
¥4200.0 | 2024-07-19 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7134-500mg |
2-[(11bS)-3H-Binaphtho[2,1-c:1 |
1053659-64-5 | min.97% | 500mg |
5899.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7134-100mg |
2-[(11bS)-3H-Binaphtho[2,1-c:1 |
1053659-64-5 | min.97% | 100mg |
1467.0CNY | 2021-07-12 | |
| abcr | AB268496-100 mg |
2-[(11bS)-3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]amine, 97%; . |
1053659-64-5 | 97% | 100 mg |
€122.00 | 2023-07-20 | |
| abcr | AB268496-500 mg |
2-[(11bS)-3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]amine, 97%; . |
1053659-64-5 | 97% | 500 mg |
€460.00 | 2023-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7134-500mg |
2-[(11bS)-3H-Binaphtho[2,1-c:1 |
1053659-64-5 | min.97% | 500mg |
5899CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 15-7134-100mg |
2-[(11bS)-3H-Binaphtho[2,1-c:1 |
1053659-64-5 | min.97% | 100mg |
1467CNY | 2021-05-08 | |
| abcr | AB268496-100mg |
2-[(11bS)-3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]amine, 97%; . |
1053659-64-5 | 97% | 100mg |
€125.00 | 2024-06-09 | |
| abcr | AB268496-500mg |
2-[(11bS)-3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]amine, 97%; . |
1053659-64-5 | 97% | 500mg |
€470.00 | 2024-06-09 |
2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine
Introduction to 2-(3,5-Dihydro-4H-Dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanamine (CAS No. 1053659-64-5)
The compound 2-(3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanamine, identified by the CAS number 1053659-64-5, is a highly specialized organic molecule with unique structural and functional properties. This compound belongs to the class of dinaphthophosphazines, which are known for their complex aromatic systems and potential applications in various fields such as materials science and electronics. The molecule's structure is characterized by a dinaphtho framework fused with a phosphine oxide moiety, making it a subject of interest in both academic and industrial research.
Recent studies have highlighted the importance of dinaphthophosphazines in the development of advanced materials. For instance, researchers have explored the use of this compound in the synthesis of novel semiconducting polymers. Its unique electronic properties, including high charge carrier mobility and stability under thermal stress, make it a promising candidate for organic electronics applications. Additionally, the compound's ability to form self-assembled monolayers has opened new avenues in surface chemistry and nanotechnology.
The synthesis of 2-(3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanamine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the dinaphthophosphazine core through oxidative coupling reactions and subsequent functionalization to introduce the ethanamine group. This approach ensures high purity and structural integrity, which are critical for its intended applications.
One of the most exciting developments involving this compound is its role in drug delivery systems. Scientists have demonstrated that its amphiphilic nature allows it to form stable nanoparticles capable of encapsulating hydrophobic drugs. These nanoparticles exhibit excellent biocompatibility and controlled drug release profiles, making them ideal for targeted therapy applications. Furthermore, ongoing research is exploring its potential as a photosensitizer in photodynamic therapy due to its strong absorption in the visible spectrum.
In terms of environmental impact, studies have shown that 2-(3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanamine is relatively stable under ambient conditions and does not pose significant risks to aquatic ecosystems when used responsibly. However, further investigations are needed to fully understand its long-term environmental fate and degradation pathways.
From a commercial perspective, this compound is currently being evaluated for inclusion in next-generation electronic materials. Its integration into flexible electronics could revolutionize industries such as wearable technology and foldable displays. Major manufacturers are actively exploring cost-effective production methods to scale up its synthesis while maintaining quality standards.
In conclusion, 2-(3,5-dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanamine (CAS No. 1053659-64-5) represents a cutting-edge material with vast potential across multiple disciplines. As research continues to uncover its capabilities, this compound is poised to play a pivotal role in shaping future technologies and therapeutic solutions.
1053659-64-5 (2-(3,5-dihydro-4h-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl)ethanam Ine) Related Products
- 155825-56-2(3H-Dinaphtho[2,1-c:1',2'-e]phosphepin, 4,5-dihydro-4-methyl-)
- 1223007-01-9(tetrafluoroborate)
- 851870-89-8(Bis(2-(3H-dinaphtho[2,1-c:1',2'-e]phosphepin-4(5H)-yl)ethyl)amine)
- 1092064-00-0(2-[(11bS)-3,5-Dihydro-4H-dinaphtho[2,1-c:1',2'-e]phosphepin-4-yl]ethyl]amine)
- 791630-00-7(2,2′-Bis[(R-1,1′-binaphthyl-2,2′-dimethyl)phosphino]diethylamine)
- 1191447-90-1(13-Phosphapentacyclo[13.8.0.02,11.03,8.018,23]tricosa-1(15),2(11),3,5,7,9,16,18,20,22-decaene)
- 515811-34-4(3H-DINAPHTHO[2,1-C:1',2'-E]PHOSPHEPIN, 4-ETHYL-4,5-DIHYDRO-)
- 218767-47-6(3H-Dinaphtho[2,1-c:1',2'-e]phosphepin, 4,5-dihydro-)
- 111982-78-6(Phosphine, [[1,1'-biphenyl]-2,2'-diylbis(methylene)]bis[bis(phenylmethyl)-)
- 515811-33-3(3H-Dinaphtho[2,1-c:1',2'-e]phosphepin, 4,5-dihydro-4-(1-methylethyl)-)